N-[2-(1-naphthylmethoxy)benzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[2-(naphthalen-1-ylmethoxy)phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C20H16N4O/c1-3-10-19-16(6-1)8-5-9-18(19)13-25-20-11-4-2-7-17(20)12-23-24-14-21-22-15-24/h1-12,14-15H,13H2/b23-12+
• InChI Key: MPMGWXPYKSYCBP-FSJBWODESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2COC3=CC=CC=C3C=NN4C=NN=C4
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2COC3=CC=CC=C3/C=N/N4C=NN=C4
• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol

Description

The study and development of complex organic molecules, including those with triazole rings and naphthyl groups, are significant in various fields of chemistry and material science. These compounds often exhibit unique chemical and physical properties, making them subjects of interest in synthetic chemistry and applications ranging from materials science to pharmacology.

Synthesis Analysis

The synthesis of complex organic molecules like "N-[2-(1-naphthylmethoxy)benzylidene]-4H-1,2,4-triazol-4-amine" involves multiple steps, including condensation, cyclization, and functional group transformations. Studies such as those by Kóczán et al. (2001) and Li et al. (2014) demonstrate the synthesis of fluorescent analogues and helicenyl amines compounds, providing insights into methods that could be adapted for synthesizing structurally related compounds (Kóczán et al., 2001) (Li et al., 2014).

Molecular Structure Analysis

The analysis of molecular structure is crucial for understanding the behavior and reactivity of complex molecules. Techniques such as NMR, X-ray crystallography, and computational methods are commonly used. For instance, the work by Nazır et al. (2000) and Jiang et al. (1999) on Schiff bases and naphthalenyloxy compounds can provide valuable insights into the structural aspects of similar compounds (Nazır et al., 2000) (Jiang et al., 1999).

Chemical Reactions and Properties

The reactivity of such molecules can be diverse, depending on the functional groups present. Studies on similar compounds, like those by Bayen et al. (2007) and Mathew et al. (2010), discuss reactions involving naphthoquinone derivatives and dihydro-oxazine derivatives, highlighting potential chemical behaviors (Bayen et al., 2007) (Mathew et al., 2010).

Physical Properties Analysis

Physical properties such as melting points, solubility, and crystallinity are essential for understanding the behavior of chemical compounds in different environments. The research by Guo et al. (2007) on poly(ester-amide)s and poly(ester-imide)s containing naphthalene units offers insights into the physical properties of structurally related compounds (Guo et al., 2007).

Scientific Research Applications

Fluorescent Properties and Applications

• Fluorescent Analogue of Hapten : The compound 4-Ethoxymethylene-2-[1]-naphthyl-5(4H)-oxazolone, a close analogue of N-[2-(1-naphthylmethoxy)benzylidene]-4H-1,2,4-triazol-4-amine, has been synthesized and studied for its fluorescent properties. It exhibits intense, pH-sensitive emission bands in aqueous solutions, which could be useful for monitoring cellular compartments of different pH (Kóczán et al., 2001).

Tautomerism and Structural Studies

• Intramolecular Hydrogen Bonding and Tautomerism : N-(2-pyridil)-salicylidene and N-(2-pyridil)-2-oxo-1-naphthylidenemethylamine, compounds related to N-[2-(1-naphthylmethoxy)benzylidene]-4H-1,2,4-triazol-4-amine, have been studied for their intramolecular hydrogen bonding and tautomerism. This research provides insights into the tautomeric equilibria in different solvents, which is vital for understanding the chemical behavior of such compounds (Nazır et al., 2000).

Synthesis and Antimicrobial Activities

• Antimicrobial Activities of Triazole Derivatives : Research on the synthesis and antimicrobial activities of new 1,2,4-triazole derivatives, closely related to the compound , indicates their potential use in developing antimicrobial agents. Some of these derivatives have demonstrated good or moderate activities against various microorganisms (Bektaş et al., 2010).

Synthesis and Properties of New Derivatives

• Synthesis and Properties of Fluorescent Derivatives : The synthesis of new derivatives of 4-amino-7-nitrobenzofurazan, which are structurally similar to N-[2-(1-naphthylmethoxy)benzylidene]-4H-1,2,4-triazol-4-amine, has been explored. These derivatives exhibit unique physical and chemical properties, particularly in terms of fluorescence, making them potentially useful in various scientific applications (Bem et al., 2007).

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug or a ligand for a biological target, its mechanism of action would depend on the specific interactions it forms with that target.

Future Directions

The study of “N-[2-(1-naphthylmethoxy)benzylidene]-4H-1,2,4-triazol-4-amine” and similar compounds could be of interest in various fields, including medicinal chemistry, materials science, and chemical biology. Their potential applications would depend on their physical and chemical properties, as well as their biological activity.